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Compound Name: 4-Chloro-3-methylbenzoic acid

Cat. No.: B154735

Prepared by: Gemini, Senior Application Scientist

Introduction

4-Chloro-3-methylbenzoic acid (CAS No. 7697-29-2) is a highly versatile substituted aromatic
carboxylic acid that serves as a crucial building block in modern organic synthesis.[1][2] Its
distinct structural features—a carboxylic acid group for derivatization, and a chlorinated and
methylated benzene ring for targeted modifications—make it an essential intermediate in the
production of a wide array of high-value chemicals.[1] This guide provides an in-depth
exploration of its applications, focusing on its role as a reactant in key synthetic
transformations. It is intended for researchers, chemists, and professionals in the
pharmaceutical, agrochemical, and material science industries.

The strategic placement of the chloro and methyl groups on the benzene ring influences the
molecule's reactivity, making it a valuable precursor for creating complex molecular
architectures.[1] It is prominently used in the synthesis of pharmaceuticals, including anti-
inflammatory agents, analgesics, and novel cancer therapies.[1][3] Furthermore, its derivatives
are integral to the formulation of modern herbicides and fungicides, contributing significantly to
agricultural productivity.[1][4] This document details the core reactivity of 4-chloro-3-
methylbenzoic acid and provides validated protocols for its conversion into key chemical
derivatives.

Physicochemical and Safety Data
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A thorough understanding of a reactant's properties is fundamental to its effective and safe use
in the laboratory.

Property Value Reference
CAS Number 7697-29-2 [5]
Molecular Formula CsH7CIO2 [5]
Molecular Weight 170.59 g/mol [5][6]
Appearance White to off-white crystalline 2]

solid
Melting Point Not specified in search results
IUPAC Name 4-chloro-3-methylbenzoic acid [5]
Synonyms 4-Chloro-m-toluic acid [51[6]

Safety Profile: 4-Chloro-3-methylbenzoic acid is classified as an irritant. It is known to cause
skin irritation (H315) and serious eye irritation (H319).[5] It may also cause respiratory irritation
(H335).[5] Appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat, should be worn at all times. All manipulations should be performed in a well-
ventilated fume hood.

Core Reactivity and Synthetic Pathways

The synthetic utility of 4-chloro-3-methylbenzoic acid stems from two primary reactive sites:
the carboxylic acid group and the aromatic ring. The carboxylic acid allows for classic
transformations into esters, amides, and acid chlorides. The aromatic ring, activated by the
methyl group and influenced by the chloro substituent, can undergo further electrophilic
substitution or participate in metal-catalyzed cross-coupling reactions.
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4-Chloro-3-methylbenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes & Protocols: 4-Chloro-3-
methylbenzoic Acid in Organic Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154735#4-chloro-3-methylbenzoic-acid-as-a-
reactant-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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